Cas no 1807131-13-0 (2-Chloro-4-difluoromethoxy-3-nitrotoluene)

• Product Name: 2-Chloro-4-difluoromethoxy-3-nitrotoluene
• CAS No: 1807131-13-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 5003415
• Update Time: 2025-10-23

2-Chloro-4-difluoromethoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-difluoromethoxy-3-nitrotoluene

• Inchi： 1S/C8H6ClF2NO3/c1-4-2-3-5(15-8(10)11)7(6(4)9)12(13)14/h2-3,8H,1H3
• InChI Key： BEZOHPRJGILBLO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 2-Chloro-4-difluoromethoxy-3-nitrotoluene

2-Chloro-4-difluoromethoxy-3-nitrotoluene: A Comprehensive Overview

2-Chloro-4-difluoromethoxy-3-nitrotoluene (CAS No. 1807131-13-0) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in advanced materials and chemical intermediates. The molecule's structure, which includes a chlorine atom, a difluoromethoxy group, and a nitro group attached to a toluene backbone, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 2-chloro-4-difluoromethoxy-3-nitrotoluene in the development of novel polymers and high-performance materials. Researchers have demonstrated that this compound can serve as a key intermediate in the synthesis of aromatic polymers with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in *Advanced Materials* revealed that incorporating this compound into polymer matrices significantly improved their resistance to high temperatures and oxidative degradation.

Another area where 2-chloro-4-difluoromethoxy-3-nitrotoluene has shown promise is in the field of drug delivery systems. Its ability to act as a bioisostere in medicinal chemistry has led to its use in designing drugs with improved pharmacokinetic profiles. A 2022 study in *Journal of Medicinal Chemistry* explored the compound's role as a scaffold for developing anti-inflammatory agents, demonstrating its potential in therapeutic applications.

The synthesis of 2-chloro-4-difluoromethoxy-3-nitrotoluene involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly streamline the synthesis process.

In terms of environmental impact, 2-chloro-4-difluoromethoxy-3-nitrotoluene has been studied for its potential role in remediation technologies. Researchers have found that this compound can act as a catalyst in the degradation of persistent organic pollutants (POPs) under specific conditions. A 2021 study published in *Environmental Science & Technology* highlighted its effectiveness in breaking down polychlorinated biphenyls (PCBs), offering a promising solution for environmental cleanup efforts.

The versatility of 2-chloro-4-difluoromethoxy-3-nitrotoluene extends to its use in electronic materials. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2023 paper in *Nature Electronics* reported that incorporating this compound into OLED structures resulted in improved device efficiency and stability.

From an industrial perspective, the demand for 2-chloro-4-difluoromethoxy-3-nitrotoluene is driven by its role as an intermediate in the production of specialty chemicals. Its ability to undergo various substitution and coupling reactions makes it invaluable in chemical manufacturing processes. The compound's compatibility with modern green chemistry practices further enhances its appeal as an eco-friendly alternative to traditional reagents.

In conclusion, 2-chloro-4-difluoromethoxy-3-nitrotoluene (CAS No. 1807131-13-0) is a multifaceted compound with applications spanning materials science, medicinal chemistry, environmental remediation, and electronics. Its unique structure and functional groups continue to inspire innovative research, positioning it as a key player in the development of next-generation technologies.